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Compound of Interest

Compound Name:
9H-Thioxanthen-9-one, (1-

methylethyl)-

Cat. No.: B1242530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of 2-Isopropylthioxanthone (ITX), identified by CAS number 5495-

84-1. ITX is a key organic compound, primarily utilized as a highly efficient photoinitiator in

ultraviolet (UV) curing processes for inks, coatings, and adhesives.[1] Its photochemical

properties enable the rapid polymerization of monomers and oligomers upon exposure to UV

light.[2] This document details its physicochemical characteristics, spectroscopic data,

synthesis protocols, and the mechanism of photoinitiation.

Chemical Structure and Identification
2-Isopropylthioxanthone is a derivative of thioxanthone with an isopropyl group substituted at

the second position of the aromatic ring system.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1242530?utm_src=pdf-interest
https://cymitquimica.com/cas/5495-84-1/
https://www.chemimpex.com/products/43207
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Isopropylthioxanthone (ITX)

Excited State ITX*

UV Light (hν)

Radical Generation

Tertiary Amine (R₃N)

Hydrogen Abstraction

Monomer

Initiation

Polymer

Propagation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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